Cas no 2198501-85-6 (2-Phenoxy-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)propan-1-one)

2-Phenoxy-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)propan-1-one is a synthetic organic compound featuring a pyrrolidine core functionalized with a thiazole ether and phenoxypropanone moiety. Its molecular structure combines a rigid heterocyclic framework with flexible side chains, making it a versatile intermediate for pharmaceutical and agrochemical applications. The compound’s thiazole and pyrrolidine groups contribute to its potential bioactivity, particularly in targeting enzyme inhibition or receptor modulation. Its synthetic accessibility and stability under standard conditions enhance its utility in research and development. This compound is particularly valuable for exploring structure-activity relationships in medicinal chemistry due to its balanced lipophilicity and functional group diversity.
2-Phenoxy-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)propan-1-one structure
2198501-85-6 structure
Product Name:2-Phenoxy-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)propan-1-one
CAS No:2198501-85-6
MF:C16H18N2O3S
MW:318.390722751617
CID:5791265
PubChem ID:121150341
Update Time:2025-06-09

2-Phenoxy-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-phenoxy-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)propan-1-one
    • AKOS032691625
    • F6471-3054
    • 2198501-85-6
    • 2-phenoxy-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]propan-1-one
    • 2-Phenoxy-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)propan-1-one
    • Inchi: 1S/C16H18N2O3S/c1-12(20-13-5-3-2-4-6-13)15(19)18-9-7-14(11-18)21-16-17-8-10-22-16/h2-6,8,10,12,14H,7,9,11H2,1H3
    • InChI Key: UKRGBXSWRRESIJ-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1OC1CN(C(C(C)OC2C=CC=CC=2)=O)CC1

Computed Properties

  • Exact Mass: 318.10381361g/mol
  • Monoisotopic Mass: 318.10381361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 79.9Ų

2-Phenoxy-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)propan-1-one Pricemore >>

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Additional information on 2-Phenoxy-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)propan-1-one

Comprehensive Overview of 2-Phenoxy-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)propan-1-one (CAS No. 2198501-85-6)

2-Phenoxy-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)propan-1-one (CAS No. 2198501-85-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound's molecular framework combines a pyrrolidine ring, a thiazole moiety, and a phenoxy group, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for heterocyclic compounds like 2-Phenoxy-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)propan-1-one has surged, driven by their utility in designing small-molecule therapeutics. The compound's thiazole component is notable for its prevalence in FDA-approved drugs, addressing conditions such as inflammation and metabolic disorders. This aligns with growing public interest in personalized medicine and biomarker-driven drug development, topics frequently searched in scientific databases and AI-driven platforms.

The synthesis of CAS No. 2198501-85-6 involves multi-step organic reactions, including N-alkylation and etherification, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with regulatory standards. These methodologies resonate with industry professionals searching for quality control protocols or analytical validation in pharmaceutical manufacturing.

From a commercial perspective, 2-Phenoxy-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)propan-1-one is often listed as a research chemical by suppliers catering to academic and industrial laboratories. Its applications extend to crop protection formulations, where thiazole derivatives are explored for their pesticidal properties. This connection to sustainable agriculture taps into global discussions about food security and eco-friendly agrochemicals.

Ongoing studies investigate the compound's structure-activity relationship (SAR), a hot topic in computational chemistry and molecular docking simulations. Such research is frequently queried in search engines by scholars exploring drug-likeness or ADMET properties. The compound's logP and hydrogen bonding capacity further make it a candidate for blood-brain barrier penetration studies, a niche yet rapidly growing area in neuroscience.

In summary, 2-Phenoxy-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)propan-1-one (CAS No. 2198501-85-6) exemplifies the intersection of medicinal chemistry and material science. Its adaptability to diverse research needs—from drug design to agrochemical innovation—positions it as a valuable asset in modern scientific endeavors. As interest in tailored therapeutics and green chemistry continues to rise, this compound is poised to remain a focal point in interdisciplinary research.

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